Cas no 110518-35-9 (Ethyl (2S)-6-amino-2-(dodecanoylamino)hexanoate)

Ethyl (2S)-6-amino-2-(dodecanoylamino)hexanoate structure
110518-35-9 structure
Product Name:Ethyl (2S)-6-amino-2-(dodecanoylamino)hexanoate
CAS No:110518-35-9
MF:C20H40N2O3
MW:356.543206214905
CID:2660751
PubChem ID:20606569
Update Time:2025-04-21

Ethyl (2S)-6-amino-2-(dodecanoylamino)hexanoate Chemical and Physical Properties

Names and Identifiers

    • N2-(1-Oxododecyl)-L-lysine ethyl ester
    • Lle
    • 110518-35-9
    • SCHEMBL2436856
    • Ethyl (2S)-6-amino-2-(dodecanoylamino)hexanoate
    • Inchi: 1S/C20H40N2O3/c1-3-5-6-7-8-9-10-11-12-16-19(23)22-18(15-13-14-17-21)20(24)25-4-2/h18H,3-17,21H2,1-2H3,(H,22,23)/t18-/m0/s1
    • InChI Key: RPNBRIPANZAVMF-SFHVURJKSA-N
    • SMILES: O(CC)C([C@H](CCCCN)NC(CCCCCCCCCCC)=O)=O

Computed Properties

  • Exact Mass: 356.30389314Da
  • Monoisotopic Mass: 356.30389314Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 81.4Ų

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